Cas no 652152-39-1 ((3aR,4R,5R,6aS)-4-[(1E)-4-(3-Chlorophenoxy)-3-hydroxy-1-buten-1-yl]hexahydro-5-hydroxy-2H-cyclopenta[b]furan-2-one)

• Product Name: (3aR,4R,5R,6aS)-4-[(1E)-4-(3-Chlorophenoxy)-3-hydroxy-1-buten-1-yl]hexahydro-5-hydroxy-2H-cyclopenta[b]furan-2-one
• CAS No: 652152-39-1
• MF: C₁₇H₁₉ClO₅
• MW: 338.782764673233
• CID: 68554
• PubChem ID: 12096931
• Update Time: 2025-04-18

(3aR,4R,5R,6aS)-4-[(1E)-4-(3-Chlorophenoxy)-3-hydroxy-1-buten-1-yl]hexahydro-5-hydroxy-2H-cyclopenta[b]furan-2-one Chemical and Physical Properties

Names and Identifiers

• (3aR,4R,5R,6aS)-4-[(1E)-4-(3-Chlorophenoxy)-3-hydroxy-1-buten-1-yl]hexahydro-5-hydroxy-2H-cyclopenta[b]furan-2-one
• AKOS015896634
• AC-29282
• 652152-39-1
• CID 12096931
• (3Ar,4R,5R,6aS)-4-[(E)-4-(3-chlorophenoxy)-3-hydroxybut-1-enyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one

• Inchi： 1S/C17H19ClO5/c18-10-2-1-3-12(6-10)22-9-11(19)4-5-13-14-7-17(21)23-16(14)8-15(13)20/h1-6,11,13-16,19-20H,7-9H2/b5-4+/t11?,13-,14-,15-,16+/m1/s1
• InChI Key： GNPPCWNVUFFTIJ-CTSZLSBSSA-N
• SMILES： ClC1=CC=CC(=C1)OCC(/C=C/[C@H]1[C@@H](C[C@H]2[C@@H]1CC(=O)O2)O)O

Computed Properties

• Exact Mass: 338.09200
• Monoisotopic Mass: 338.0921014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.422
• Boiling Point: 546.316 °C at 760 mmHg
• Flash Point: 284.202 °C
• PSA: 75.99000
• LogP: 1.94840